Cas no 54814-17-4 (5-chloro-2,2-dimethylpent-4-enal)

• Product Name: 5-chloro-2,2-dimethylpent-4-enal
• CAS No: 54814-17-4
• MF: C₇H₁₁ClO
• MW: 146.614641427994
• CID: 353605
• PubChem ID: 122358798
• Update Time: 2025-04-19

5-chloro-2,2-dimethylpent-4-enal Chemical and Physical Properties

Names and Identifiers

• 4-Pentenal, 5-chloro-2,2-dimethyl-
• 5-chloro-2,2-dimethylpent-4-enal
• 54814-17-4
• DTXSID10787951

• Inchi： 1S/C7H11ClO/c1-7(2,6-9)4-3-5-8/h3,5-6H,4H2,1-2H3
• InChI Key： KWNOHEKURSJAFX-UHFFFAOYSA-N
• SMILES： ClC=CCC(C=O)(C)C

Computed Properties

• Exact Mass: 146.04993
• Monoisotopic Mass: 146.0498427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Vinyl halides Vinyl chlorides